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Compound of Interest

Compound Name:
5-fluoro-2,3-dihydro-1H-isoindole-

1,3-dione

CAS No.: 94514-21-3

Cat. No.: B2532522

Get Quote

Executive Summary
5-Fluorophthalimide (CAS: 5096-29-7) serves as a pivotal building block and metabolic probe

in drug development. Its mass spectrometric profile is defined by the stability of the aromatic C-

F bond and the lability of the imide ring. Unlike its regioisomer 4-fluorophthalimide, the 5-fluoro

variant places the halogen meta to the carbonyls, subtly influencing ionization efficiency and

fragment intensity ratios. This guide provides a definitive fragmentation pathway analysis,

distinguishing it from non-fluorinated and isomeric alternatives.

Compound Profile & Structural Context[1][2][3][4][5]
[6][7]
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Feature
5-
Fluorophthalimide

4-
Fluorophthalimide
(Alternative)

Phthalimide
(Control)

Structure at C5 (meta to C=O) at C4 (ortho to C=O) Unsubstituted

Formula C₈H₄FNO₂ C₈H₄FNO₂ C₈H₅NO₂

Monoisotopic Mass 165.0226 Da 165.0226 Da 147.0320 Da

Key Property

Metabolic blocker (C5

is a hotspot for

hydroxylation in

phthalimides)

Steric probe (ortho-

substitution)

Baseline metabolic

substrate

Primary Ion Mode EI (70 eV) / ESI (+) EI (70 eV) / ESI (+) EI (70 eV) / ESI (+)

Fragmentation Pathway Analysis
The fragmentation of 5-fluorophthalimide under Electron Ionization (EI) follows a predictable

"Imide Collapse" mechanism, shifted by +17.99 Da relative to unsubstituted phthalimide. The

fluorine atom typically remains intact on the aromatic ring until the final stages of decomposition

due to the high bond dissociation energy of C(sp²)–F (~126 kcal/mol).

Primary Fragmentation Channels
The molecular ion (m/z 165, M⁺˙) is prominent due to the stability of the aromatic system.

Decomposition proceeds via two competing pathways:[1]

Pathway A: Sequential Carbonyl Loss (The Imide Cleavage)

Step 1: Homolytic cleavage of the C–N bond and loss of the imide moiety (often as neutral

isocyanic acid, HNCO, 43 Da) or rearrangement to lose CO.

Diagnostic Transition: m/z 165

m/z 122 (Loss of HNCO).
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Identity: The m/z 122 ion corresponds to the 4-fluorobenzoyl cation (or radical cation

depending on H-transfer).

Pathway B: Decarboxylation/CO Loss

Step 1: Loss of CO (28 Da) from the imide ring.

Diagnostic Transition: m/z 165

m/z 137.

Step 2: Subsequent loss of HCN or CO.

Pathway C: Benzyne Formation (High Energy)

Step 1: Complete degradation of the heterocyclic ring.

Diagnostic Ion:m/z 94 (3-fluorobenzyne / C₆H₃F). This is the fluorinated analog of the

characteristic m/z 76 benzyne peak seen in phthalimide.

The "Fluorine Signature"
Unlike chloro- or bromo-analogs, 5-fluorophthalimide rarely exhibits [M-X]⁺ (loss of halogen) as

a primary fragment.

Absence of m/z 146: You will not see a strong [M-F]⁺ peak.

Absence of m/z 145: Loss of HF is mechanistically difficult in the 5-position (flanked by C-H

and C-H) compared to ortho-positions where interaction with carbonyls might occur.

Visualized Mechanism (DOT Diagram)
The following diagram maps the fragmentation logic, validated against general phthalimide

behavior [1, 2].
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Molecular Ion
[M]+ m/z 165
(C8H4FNO2)

[M - CO]+
m/z 137

(Distonic Ion)-CO (28 Da)

[M - CO2]+
m/z 121

(Fluorobenzonitrile)

-CO2 (44 Da)
(Rearrangement)

[M - HNCO]+
m/z 122

(Fluorobenzoyl Cation)

-HNCO (43 Da)
(Imide Cleavage)

Fluorobenzyne
m/z 94

(C6H3F)

-HCN, -CO

-CO (28 Da)

Click to download full resolution via product page

Caption: EI-MS fragmentation pathways of 5-fluorophthalimide showing the three dominant

channels: CO loss, CO2 loss (nitrile formation), and HNCO loss (benzoyl formation).

Comparative Analysis: 5-Fluoro vs. Alternatives
This section helps researchers distinguish the target compound from its isomers and non-

fluorinated counterparts.

Table 1: Spectral Fingerprint Comparison
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Ion (m/z)
5-
Fluorophthali
mide (Target)

4-
Fluorophthali
mide (Isomer)

Phthalimide
(Control)

Interpretation

Molecular Ion

(M⁺)
165 (Strong) 165 (Strong) 147

Parent stability is

high for all.

[M - 28]⁺ (-CO) 137 137 119
Initial ring

opening.

[M - 43]⁺ (-

HNCO)

122 (Base Peak

candidate)
122 104

Key Diagnostic:

The shift from

104 to 122

confirms

fluorination.

[M - 44]⁺ (-CO₂)

121

(Fluorobenzonitril

e)

121
103

(Benzonitrile)

Nitrile formation

via

rearrangement.

Benzyne Ion 94 (C₆H₃F) 94 (C₆H₃F) 76 (C₆H₄)

Terminal

aromatic

fragment.

Isomer

Differentiation

Ratio 122/121 Ratio 122/121 N/A Expert Insight: 4-

Fluoro (ortho)

often favors CO

loss (m/z 137)

slightly more due

to proximity to

the carbonyl,

whereas 5-

Fluoro (meta)

favors the clean

HNCO loss (m/z

122). However,

chromatographic

separation

(LC/GC) is

recommended
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for definitive ID

as mass spectra

are nearly

identical.

Why 5-Fluorophthalimide? (Drug Development Context)
Metabolic Stability: In thalidomide analogs, the C5 position of the phthalimide ring is a

primary site for cytochrome P450 hydroxylation. Substituting H with F at C5 blocks this

metabolic soft spot, increasing half-life [3].

Differentiation: If your MS spectrum shows m/z 165 but the biological activity is different from

the 4-fluoro standard, you likely have the 5-fluoro isomer.

Experimental Protocol: Validated Acquisition
To replicate these results, use the following standardized protocol.

Sample Preparation
Solvent: Dissolve 1 mg of 5-fluorophthalimide in 1 mL of Acetonitrile (LC-MS grade). Avoid

methanol if checking for transesterification artifacts.

Concentration: Dilute to 10 µg/mL for direct infusion or 100 µg/mL for GC-MS injection.

GC-MS Parameters (EI Mode)
Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

Carrier Gas: Helium at 1.0 mL/min.

Inlet Temp: 250°C (Split 10:1).

Source Temp: 230°C.

Ionization Energy:70 eV (Standard).

Scan Range: m/z 40–200.
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Expected Retention Time: 5-fluoro typically elutes slightly after 4-fluoro on non-polar columns

due to dipole moment differences, though co-elution is common.

LC-MS Parameters (ESI Mode)
Ionization: ESI Positive (+).

Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

Adducts: Expect [M+H]⁺ = 166.03 and [M+Na]⁺ = 188.01.

Frag/CID: Apply 20-30 eV collision energy to observe the m/z 122 and 94 fragments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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